5-(3-bromophenyl)-1,1-diphenyl-5-azaspiro[2.4]heptane-4,6-dione

• IUPAC Name: 5-(3-bromophenyl)-2,2-diphenyl-5-azaspiro[2.4]heptane-4,6-dione
• InChI: InChI=1S/C24H18BrNO2/c25-19-12-7-13-20(14-19)26-21(27)15-23(22(26)28)16-24(23,17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-14H,15-16H2
• InChI Key: LMLXRCMQURUFHA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)C12CC2(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC(=CC=C5)Br
• Molecular Formula: C24H18BrNO2
• Molecular Weight: 432.3 g/mol

Description

Synthesis Analysis

The synthesis of azaspirocyclic compounds, including derivatives similar to the requested compound, typically involves strategies like oxidative spiro-bromocyclization, which has been demonstrated to proceed with high efficiency and excellent tolerance of functional groups at room temperature (He & Qiu, 2017). Another method involves the recyclization of furan diones in the presence of substituted azaspiro compounds, showcasing the versatility in synthesizing structurally complex azaspirocycles (Konovalova et al., 2013).

Molecular Structure Analysis

The molecular structure of azaspirocyclic compounds, including those closely related to the compound of interest, has been elucidated through various analytical techniques, such as X-ray diffraction (XRD), which reveals the intricate details of the crystal structure, including bond lengths, angles, and overall molecular conformation. These studies provide invaluable insights into the molecular geometry and the spatial arrangement of atoms within the compound (Banert et al., 2002).

Chemical Reactions and Properties

Azaspirocyclic compounds undergo a variety of chemical reactions, reflecting their rich chemical reactivity. For instance, reactions with nucleophilic reagents have been extensively studied, revealing the dependence of the resulting products on the type of the diazaspiro compound and the nucleophile used. This underscores the compounds' versatility in synthetic chemistry applications (Metwally et al., 2011).